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Compound of Interest

Compound Name: Lturm 36

Cat. No.: B15579307 Get Quote

LTURM 36 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with LTURM 36. Below you will find frequently asked

questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)
Q1: What is LTURM 36 and what is its mechanism of action?

LTURM 36 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ)

isoform. The PI3K/AKT/mTOR signaling pathway is a critical intracellular cascade that

regulates essential cellular functions, including cell growth, proliferation, survival, and

metabolism. Dysregulation of this pathway is frequently implicated in various human diseases,

especially cancer. By selectively inhibiting PI3Kδ, LTURM 36 can be a valuable tool for

studying the role of this specific isoform in various cellular processes and as a potential

therapeutic agent.

Q2: What are the recommended storage conditions for LTURM 36?

There are conflicting recommendations from different suppliers regarding the optimal storage

temperature for solid LTURM 36. To ensure the long-term stability of the compound, it is crucial

to adhere to the storage conditions specified on the product's certificate of analysis. A summary

of recommendations is provided in the table below. For stock solutions in DMSO, storage at

-80°C is recommended to minimize degradation.
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Q3: How should I prepare a stock solution of LTURM 36?

It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) of LTURM
36 in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (DMSO). Ensure the

compound is fully dissolved by vortexing or brief sonication. It is best practice to aliquot the

stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can

lead to degradation of the compound.

Q4: Is LTURM 36 stable in aqueous solutions?

Like many small molecule inhibitors, LTURM 36 is expected to have limited stability in aqueous

buffers. It is highly recommended to prepare fresh working solutions from the frozen DMSO

stock immediately before each experiment. If you must prepare a working solution in advance,

it is crucial to perform a stability test of the compound in your specific experimental buffer over

the time course of your experiment.

Data Summary
Table 1: Recommended Storage Conditions for LTURM
36

Form
Storage
Temperature

Duration Source

Powder +4°C Not Specified R&D Systems

-20°C 3 years InvivoChem

+4°C 2 years InvivoChem

In Solvent (DMSO) -80°C 6 months InvivoChem

-20°C 1 month InvivoChem

Experimental Protocols
General Protocol for a Cell-Based Assay with LTURM 36
This protocol provides a general guideline for treating cancer cell lines with LTURM 36. The

optimal conditions, including cell seeding density and LTURM 36 concentration, should be
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determined empirically for each cell line and experiment.

Materials:

Cancer cell line of interest

Complete cell culture medium

LTURM 36 powder

Anhydrous, high-purity DMSO

Sterile, amber or opaque polypropylene microcentrifuge tubes

Multi-well cell culture plates

Phosphate-buffered saline (PBS)

Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

Procedure:

Prepare LTURM 36 Stock Solution:

Allow the LTURM 36 vial to equilibrate to room temperature before opening.

Prepare a 10 mM stock solution in anhydrous DMSO.

Aliquot the stock solution into single-use tubes and store at -80°C.

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a multi-well plate at the desired density.

Allow the cells to adhere and grow for 24 hours in a CO2 incubator at 37°C.

Treatment with LTURM 36:
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On the day of the experiment, thaw an aliquot of the 10 mM LTURM 36 stock solution.

Prepare serial dilutions of LTURM 36 in complete cell culture medium to achieve the

desired final concentrations. Ensure the final DMSO concentration is consistent across all

wells and is typically below 0.5% to avoid solvent toxicity.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of LTURM 36. Include a vehicle control (medium with the same

final concentration of DMSO).

Incubation:

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Assessment of Cell Viability:

At the end of the incubation period, assess cell viability using your chosen method

according to the manufacturer's instructions.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot the results and determine the IC50 value (the concentration of LTURM 36 that inhibits

50% of cell growth).

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/product/b15579307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3Kδ

PIP3

 p

PIP2

AKT

mTORC1 Inhibition of
Apoptosis

Cell Growth &
Proliferation

LTURM 36

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare 10 mM LTURM 36
Stock in DMSO

Seed Cells in
Multi-well Plate

Aliquot and Store
Stock at -80°C

Prepare Fresh Working
Solutions in Medium Incubate 24h

Treat Cells with
LTURM 36

Incubate for
Experimental Duration

Assess Cell Viability

Analyze Data and
Determine IC50

End

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15579307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [LTURM 36 stability and storage issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15579307#lturm-
36-stability-and-storage-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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